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Compound of Interest |

Compound Name: Propane-1-sulfinyl chloride
CAS No.: 23267-68-7
Cat. No.: B1281219
- 7

Executive Summary

Propane-1-sulfinyl chloride (

) is a highly reactive, electrophilic organosulfur intermediate used primarily for the introduction
of the propylsulfinyl moiety into organic scaffolds.[1] Unlike its more stable sulfonyl analog (

), the sulfinyl chloride is thermally labile and moisture-sensitive, requiring specific low-
temperature handling protocols.[1]

This guide details the synthesis, stabilization, and divergent reactivity of propane-1-sulfinyl
chloride. It specifically addresses its dual utility: as an electrophile for sulfinamide/sulfoxide
synthesis and as a precursor for propanethial S-oxide (the lachrymatory factor of onions) via
base-mediated elimination.[1]

Part 1: Chemical Identity & Properties[2][3]
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Property Data
CAS Number 23267-68-7
IUPAC Name Propane-1-sulfinyl chloride

Molecular Formula

Molecular Weight 126.61 g/mol

Physical State Yellowish liquid (at low temp); pungent odor

Unstable at Room Temperature.

Stability Disproportionates to sulfonyl/sulfenyl chlorides.

[1]

Storage Store at -20°C or below under Argon/Nitrogen.

o Hard/Soft Electrophile (Sulfur center); Moisture
Reactivity Class -
Sensitive.[1]

Structural Considerations

The sulfur atom in propane-1-sulfinyl chloride is in the +4 oxidation state and possesses a
lone pair, making the molecule chiral (pyramidal geometry). While typically synthesized as a
racemate, its substitution reactions (e.g., with alcohols or amines) often proceed with high

stereospecificity (inversion of configuration) if a resolved precursor or chiral auxiliary is used.

Part 2: Synthesis Protocol (Douglass-Norton
Method)[2]

The most authoritative method for synthesizing alkanesulfinyl chlorides is the chlorinolysis of
disulfides in the presence of acetic anhydride. This method avoids the formation of free HCI,
which catalyzes decomposition.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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